Cas no 1072-91-9 (1,3,5-Trimethylpyrazole)

1,3,5-Trimethylpyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with three methyl groups at the 1, 3, and 5 positions. This structure imparts stability and reactivity, making it a versatile intermediate in organic synthesis and coordination chemistry. Its sterically hindered nature enhances selectivity in metal-ligand interactions, particularly in catalysis and the development of transition metal complexes. The compound exhibits moderate solubility in common organic solvents, facilitating its use in various reaction conditions. Its well-defined molecular architecture and predictable reactivity make it valuable for applications in pharmaceuticals, agrochemicals, and material science research.
1,3,5-Trimethylpyrazole structure
1,3,5-Trimethylpyrazole structure
Product Name:1,3,5-Trimethylpyrazole
CAS No:1072-91-9
MF:C6H10N2
MW:110.157001018524
MDL:MFCD00015536
CID:40643
PubChem ID:24877996
Update Time:2025-05-27

1,3,5-Trimethylpyrazole Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Trimethylpyrazole
    • VITAS-BB TBB000655
    • 1H-Pyrazole, 1,3,5-trimethyl-
    • Pyrazole, 1,3,5-trimethyl-
    • 1,3,5-TRIMETHYL-1H-PYRAZOLE
    • AKOS PAO-1133
    • BUTTPARK 153\57-40
    • 1,3,5-Trimethylpyraz
    • 1,3,5-Trimethyl-1H-pyrazol
    • 1,3,5-trimethyl-pyrazole
    • 1H-Pyrazole,1,3,5-trimethyl
    • 3,5-dimethyl-N-methylpyrazole
    • Pyrazole,1,3,5-trimethyl
    • 1,3,5,-Trimethylpyrazole,99%
    • 1,3,5-Trimethylpyrazole ,98%
    • 1,3,5,-TRIMETHYLPYRAZOLE 99%
    • 1,3,5-TriMethylpyrazole, 97+%
    • 63938V7Z82
    • HNOQAFMOBRWDKQ-UHFFFAOYSA-N
    • Q27263586
    • MFCD00015536
    • CS-W013666
    • CHEBI:195104
    • UNII-63938V7Z82
    • T2724
    • BB 0220345
    • CCG-266050
    • FT-0606522
    • PD088276
    • AKOS002656998
    • EN300-35528
    • AC-4834
    • 1,3,5-Trimethylpyrazole, 97%
    • HY-N7086
    • DS-1495
    • DTXSID70147951
    • 1072-91-9
    • Q-101972
    • 1,3,5-Trimethyl-1H-pyrazole #
    • 11B-132
    • SCHEMBL147208
    • BCP18636
    • s5147
    • STK396612
    • ALBB-004448
    • DB-027318
    • DTXCID5070442
    • 1,3,5-Trimethyl-1H-pyrazole;
    • SY014296
    • 626-960-6
    • MDL： MFCD00015536
    • Inchi： 1S/C6H10N2/c1-5-4-6(2)8(3)7-5/h4H,1-3H3
    • InChI Key： HNOQAFMOBRWDKQ-UHFFFAOYSA-N
    • SMILES： N1(C)C(C)=CC(C)=N1
    • BRN： 110515

Computed Properties

  • Exact Mass: 110.08400
  • Monoisotopic Mass: 110.084398327 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 82.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Molecular Weight: 110.16
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.93
  • Melting Point: 35.0 to 39.0 deg-C
  • Boiling Point: 170°C(lit.)
  • Flash Point: Fahrenheit: 104 ° f
    Celsius: 40 ° c
  • Refractive Index: 1.4589
  • PSA: 17.82000
  • LogP: 1.03690
  • λmax: 220(MeOH)(lit.)
  • FEMA: 3202
  • Solubility: Not determined

1,3,5-Trimethylpyrazole Security Information

  • Symbol: GHS02 GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H228,H315,H319,H335
  • Warning Statement： P210,P261,P305+P351+P338
  • Hazardous Material transportation number：UN 1325 4.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10-36/37/38
  • Safety Instruction： S16-S26-S36
  • Hazardous Material Identification： Xi
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R10; R36/37/38
  • HazardClass：4.1
  • PackingGroup：III
  • Storage Condition：Store at room temperature

1,3,5-Trimethylpyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T108006-5g
1,3,5-Trimethylpyrazole
 1072-91-9 97%
5g
 ¥30.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T108006-1g
1,3,5-Trimethylpyrazole
 1072-91-9 97%
1g
 ¥29.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T108006-25g
1,3,5-Trimethylpyrazole
 1072-91-9 97%
25g
 ¥77.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T108006-100g
1,3,5-Trimethylpyrazole
 1072-91-9 97%
100g
 ¥278.90 2023-09-01
TRC
T796675-2g
1,3,5-Trimethylpyrazole
 1072-91-9
2g
 $ 58.00 2023-09-05
TRC
T796675-5g
1,3,5-Trimethylpyrazole
 1072-91-9
5g
 $ 92.00 2023-09-05
TRC
T796675-10g
1,3,5-Trimethylpyrazole
 1072-91-9
10g
 $ 155.00 2023-09-05
TRC
T796675-50g
1,3,5-Trimethylpyrazole
 1072-91-9
50g
 $678.00 2023-05-17
MedChemExpress
HY-N7086-500mg
1,3,5-Trimethylpyrazole
 1072-91-9 ≥97.0%
500mg
 ￥100 2024-07-24
S e l l e c k ZHONG GUO
S5147-25mg
1,3,5-Trimethylpyrazole
 1072-91-9 99.91%
25mg
 ¥795.23 2023-10-16

1,3,5-Trimethylpyrazole Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:1072-91-9)1,3,5-Trimethylpyrazole
Order Number:sfd16711
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1072-91-9)1,3,5-三甲基吡唑
Order Number:LE5868981
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
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Email:18501500038@163.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:1072-91-9)1,3,5-Trimethylpyrazole
sfd16711
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1072-91-9)1,3,5-三甲基吡唑
LE5868981
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email